Cas no 2227722-47-4 (4-Amino-5-(3-bromophenyl)-1-propylpyrrolidin-2-one)

• Product Name: 4-Amino-5-(3-bromophenyl)-1-propylpyrrolidin-2-one
• CAS No: 2227722-47-4
• MF: C₁₃H₁₇BrN₂O
• MW: 297.190882444382
• CID: 5570164
• PubChem ID: 165596218
• Update Time: 2025-06-09

4-Amino-5-(3-bromophenyl)-1-propylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1632880
• 2227722-47-4
• 4-amino-5-(3-bromophenyl)-1-propylpyrrolidin-2-one
• 4-Amino-5-(3-bromophenyl)-1-propylpyrrolidin-2-one

• Inchi： 1S/C13H17BrN2O/c1-2-6-16-12(17)8-11(15)13(16)9-4-3-5-10(14)7-9/h3-5,7,11,13H,2,6,8,15H2,1H3/t11-,13+/m0/s1
• InChI Key： WLBOKXYKRCKLFE-WCQYABFASA-N
• SMILES： BrC1=CC=CC(=C1)[C@@H]1[C@H](CC(N1CCC)=O)N

Computed Properties

• Exact Mass: 296.05243g/mol
• Monoisotopic Mass: 296.05243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-Amino-5-(3-bromophenyl)-1-propylpyrrolidin-2-one

4-Amino-5-(3-bromophenyl)-1-propylpyrrolidin-2-one: A Comprehensive Overview

4-Amino-5-(3-bromophenyl)-1-propylpyrrolidin-2-one, also known by its CAS number 2227722-47-4, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolidinone derivatives, which have been extensively studied for their unique properties and applications. The structure of this compound is characterized by a pyrrolidinone ring system, an amino group at position 4, a bromophenyl substituent at position 5, and a propyl group attached to the nitrogen atom at position 1. These structural features contribute to its distinct chemical reactivity and biological activity.

The synthesis of 4-Amino-5-(3-bromophenyl)-1-propylpyrrolidin-2-one involves a series of multi-step reactions, often utilizing advanced organic synthesis techniques. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, making it more feasible for large-scale production. The use of catalytic asymmetric synthesis has been particularly promising in controlling the stereochemistry of the compound, which is crucial for its biological activity.

In terms of pharmacological properties, this compound has shown potential as a precursor in drug development. Its ability to form bioactive intermediates makes it valuable in the design of new therapeutic agents. For instance, researchers have explored its role in the development of kinase inhibitors, which are critical in treating various diseases, including cancer. The bromophenyl group in the molecule plays a significant role in modulating the compound's pharmacokinetic properties, such as absorption and metabolism.

Recent advancements in computational chemistry have enabled detailed molecular modeling of 4-Amino-5-(3-bromophenyl)-1-propylpyrrolidin-2-one. These studies have provided insights into its interaction with biological targets, such as enzymes and receptors. Understanding these interactions is essential for predicting the compound's efficacy and toxicity profiles, which are critical factors in drug discovery.

The application of this compound extends beyond pharmacology. Its unique structure makes it a versatile building block in organic synthesis. For example, it can be used as an intermediate in the preparation of more complex molecules with diverse functionalities. This versatility underscores its importance in both academic research and industrial applications.

In conclusion, 4-Amino-5-(3-bromophenyl)-1-propylpyrrolidin-2-one (CAS No: 2227722-47-4) is a multifaceted compound with significant potential across various scientific domains. Its structural complexity and functional groups make it a valuable tool in organic synthesis and drug development. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing chemical science.